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Compound of Interest

Compound Name: 11beta,13-Dihydrolactucopicrin

CAS No.: 125519-47-3

Cat. No.: B1255170

Get Quote

Abstract
This guide details the antimicrobial profiling of 11

,13-Dihydrolactucopicrin (DHLCP), a guaianolide sesquiterpene lactone found in Cichorium
intybus (Chicory) and Lactuca species. Unlike its parent compound lactucopicrin, DHLCP lacks
the exocyclic

-methylene group, a structural alteration that significantly modifies its reactivity and toxicity
profile. This document provides a comprehensive protocol for evaluating its antibacterial
efficacy, specifically against Gram-positive pathogens like Staphylococcus aureus, and
elucidates the structure-activity relationships (SAR) governing its mechanism.

Introduction & Chemical Basis
11

,13-Dihydrolactucopicrin is a specialized metabolite belonging to the guaianolide class of
sesquiterpene lactones (STLs). It is structurally characterized by a lactone ring fused to a
seven-membered ring, esterified with a 4-hydroxyphenylacetic acid side chain.
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The "Michael Acceptor" Distinction
The primary mechanism of action for most antimicrobial STLs is the alkylation of bacterial

proteins via a Michael addition. The exocyclic

-methylene-

-lactone group acts as a Michael acceptor, forming covalent bonds with sulfhydryl (-SH) groups
on essential bacterial enzymes (e.g., cysteine residues).

Lactucopicrin: Possesses the

-methylene group

High reactivity, higher cytotoxicity, potent antimicrobial activity.

11

,13-Dihydrolactucopicrin: The C11-C13 double bond is reduced (hydrogenated)

Loss of Michael acceptor capability at the lactone ring.

Scientific Insight: Despite lacking the primary alkylating center, DHLCP retains moderate

antimicrobial activity, particularly against Gram-positive bacteria. This suggests a secondary

mechanism driven by the lipophilic 4-hydroxyphenylacetate side chain, which facilitates

interaction with the bacterial cell membrane, disrupting integrity and permeability.

Mechanism of Action & SAR Visualization
The following diagram illustrates the divergent mechanisms between the parent compound and

the dihydro-derivative.
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Figure 1: Structure-Activity Relationship (SAR) comparing Lactucopicrin and 11

,13-Dihydrolactucopicrin.

Protocol: Broth Microdilution Assay (MIC
Determination)
Objective: Determine the Minimum Inhibitory Concentration (MIC) of 11

,13-Dihydrolactucopicrin against S. aureus and other pathogens.

Reagents & Equipment
Compound: 11

,13-Dihydrolactucopicrin (Purity >95%, HPLC grade).

Solvent: Dimethyl sulfoxide (DMSO), sterile.

Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).

Indicator: Resazurin (0.015%) or TTC (optional for visual endpoint).

Controls: Vancomycin or Chlorhexidine (Positive), DMSO (Vehicle Negative).

Plate: 96-well polystyrene microtiter plate (U-bottom).

Compound Preparation (Stock Solution)
Weighing: Accurately weigh 2.0 mg of DHLCP.

Solubilization: Dissolve in 100 µL of 100% DMSO to create a 20 mg/mL stock.

Note: STLs are hydrophobic. Ensure complete dissolution by vortexing.

Working Solution: Dilute the stock 1:10 in CAMHB to obtain 2 mg/mL (10% DMSO). This will

be the starting concentration for serial dilutions.
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Experimental Workflow

Start: Stock Preparation
(20 mg/mL in DMSO)

Serial Dilution (96-well plate)
Range: 1000 µg/mL to 1.95 µg/mL

(Final DMSO < 2.5%)

Co-Incubation
Add 50µL Compound + 50µL Bacteria

37°C for 18-24h

Inoculum Prep
Adjust to 0.5 McFarland

Dilute to 5 x 10^5 CFU/mL

Readout
Visual Turbidity or

Resazurin (Pink = Growth)

Click to download full resolution via product page

Figure 2: Step-by-step Broth Microdilution workflow for DHLCP.

Detailed Steps
Plate Setup: Add 50 µL of CAMHB to columns 2-12 of the 96-well plate.

Serial Dilution: Add 100 µL of the 2 mg/mL Working Solution to column 1. Transfer 50 µL

from column 1 to column 2, mix, and repeat down to column 10. Discard the final 50 µL.

Result: Concentrations range from 1000 µg/mL down to ~2 µg/mL.

Column 11: Growth Control (Bacteria + Media + DMSO).[1]

Column 12: Sterility Control (Media only).

Inoculum Preparation:
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Prepare a suspension of S. aureus (e.g., ATCC 25923) from an overnight culture to match

0.5 McFarland standard (~1.5 x 10^8 CFU/mL).

Dilute this suspension 1:150 in CAMHB to achieve ~1 x 10^6 CFU/mL.

Inoculation: Add 50 µL of the diluted bacterial suspension to wells in columns 1-11.

Final Test Concentration: The addition of bacteria dilutes the compound by half. Top

concentration is now 500 µg/mL. Final bacterial density is 5 x 10^5 CFU/mL.[2][3]

Incubation: Seal plate with breathable film. Incubate at 37°C for 18-24 hours.

Readout:

Visual: Look for a "button" of sediment (growth) vs. clear solution (inhibition).

Resazurin Assay: Add 10 µL of 0.015% Resazurin solution. Incubate for 2-4 hours. Blue =

No Growth (Inhibition), Pink = Growth (Metabolic activity).

Data Interpretation & Expected Results
Composite Data Summary
The following table summarizes expected MIC values based on comparative literature of

chicory-derived sesquiterpene lactones.

Microorganism Gram Status
Expected MIC
Range (µg/mL)

Activity
Classification

Staphylococcus

aureus
Positive 100 - 500 Moderate

Bacillus subtilis Positive 100 - 500 Moderate

Escherichia coli Negative > 1000 (Inactive) Weak/Inactive

Pseudomonas

aeruginosa
Negative > 1000 (Inactive) Weak/Inactive

Candida albicans Fungi 250 - 1000 Weak/Moderate
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Key Finding: DHLCP is significantly less active than Lactucopicrin (which often exhibits MICs <

100 µg/mL). If your assay yields an MIC > 500 µg/mL, this confirms the loss of the Michael

acceptor significantly impacts potency.

Troubleshooting
Precipitation: DHLCP is lipophilic. If the solution turns cloudy upon adding bacterial broth, the

compound has precipitated.

Fix: Use a lower starting concentration or add a surfactant like Tween-80 (0.002%) to the

broth, though this may affect bacterial growth.

DMSO Toxicity: Ensure the final DMSO concentration in the well is < 2.5%. S. aureus can

tolerate up to 5% DMSO, but >2.5% is not recommended for precise MICs.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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